1-(4-(6-((6-Methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone

• IUPAC Name: 1-[4-[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C22H24N6O2/c1-17-6-5-9-19(23-17)24-20-10-11-21(26-25-20)27-12-14-28(15-13-27)22(29)16-30-18-7-3-2-4-8-18/h2-11H,12-16H2,1H3,(H,23,24,25)
• InChI Key: YCEZNKBTMPUDHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NN=C(C=C2)N3CCN(CC3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C22H24N6O2
• Molecular Weight: 404.5 g/mol

Description

1-(4-(6-((6-Methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone is a useful research compound. Its molecular formula is C22H24N6O2 and its molecular weight is 404.474. The purity is usually 95%.
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Scientific Research Applications

Research Applications of Structurally Related Compounds

• Cancer Therapeutics : A compound designated as AZD3514, which shares structural similarities with the queried compound, was discovered as a potential treatment for advanced prostate cancer. It acts as an androgen receptor downregulator and has advanced to Phase I clinical trials (R. Bradbury et al., 2013).

• Estrogen Receptor Binding : Another study synthesized compounds with pyrimidine-piperazine-chromene and quinoline conjugates showing significant anti-proliferative activities against human breast cancer cell lines and human embryonic kidney cells, suggesting their potential in cancer treatment (I. Parveen et al., 2017).

• Antipsychotic Agents : Research on conformationally restricted butyrophenones, incorporating piperazine and pyridine moieties, has led to the development of compounds with potential antipsychotic properties, indicating their utility in mental health therapies (E. Raviña et al., 2000).

• Synthetic Pathways : The synthesis of functionalized compounds containing pyridazine and related moieties has been detailed, highlighting the versatility of these compounds in creating diverse chemical entities for various applications (J. Svete, 2005).

• Platelet Aggregation Inhibition : Piperazinyl glutamate pyridines were discovered as potent orally bioavailable P2Y12 antagonists, demonstrating their significance in inhibiting platelet aggregation, which is crucial for cardiovascular disease treatment (J. J. Parlow et al., 2010).